{[(4-Bromophenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate
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Description
{[(4-Bromophenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C19H20BrNO6 and its molecular weight is 438.274. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modification
The 3,4,5-trimethoxyphenyl substituent, a component of "{[(4-Bromophenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate," is a common substructure in various natural products. Hoye and Kaese (1982) discussed the usefulness of introducing this group via carbon-carbon bond-forming reactions. They highlighted the effective method for incorporating this unit through reactions of 3,4,5-trimethoxyphenyllithium with various electrophiles, facilitating the synthesis of complex natural compounds (Hoye & Kaese, 1982).
Biomedical Applications
Y. E. Ryzhkova, F. V. Ryzhkov, and M. Elinson (2020) explored the electrochemically induced transformation of compounds related to 4-Bromophenyl and 3,4,5-trimethoxybenzoate, resulting in products potentially beneficial for regulating inflammatory diseases. Their study suggests potential biomedical applications, particularly in the context of inflammatory regulation (Ryzhkova, Ryzhkov, & Elinson, 2020).
Pharmaceutical Research
In pharmaceutical research, Robins et al. (2007) demonstrated the synthesis of 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acids using a core structure similar to the 4-bromophenyl component. This method provided a versatile foundation for producing various druglike isoxazoles, showing the relevance of such structures in developing new pharmaceuticals (Robins, Fettinger, Tinti, & Kurth, 2007).
Structural and Crystallographic Analysis
The crystallographic analysis of related compounds has been a focus for understanding molecular structures and interactions. G. Ribeiro Morais and colleagues (2012) conducted X-ray diffraction studies on benzimidazole compounds, providing insights into molecular configurations and structural properties that can be applied in the design of amyloid-avid probes, demonstrating the significance of such studies in molecular design and drug discovery (Morais et al., 2012).
Properties
IUPAC Name |
[2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3,4,5-trimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrNO6/c1-24-15-8-13(9-16(25-2)18(15)26-3)19(23)27-11-17(22)21-10-12-4-6-14(20)7-5-12/h4-9H,10-11H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMSVJEVKKTYVKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)OCC(=O)NCC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.